Cas no 1089736-73-1 (Valsartan-d)

• Product Name: Valsartan-d
• CAS No: 1089736-73-1
• Molecular Formula: C₂₄H₂₀D₉N₅O₃
• Molecular Weight: 444.574
• CID: 1061323
• PubChem ID: 25135222

Valsartan-d Properties

Names and Identifiers

• Valsartan-d9 (Major)
• (2S)-3-methyl-2-[2,2,3,3,4,4,5,5,5-nonadeuteriopentanoyl-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]amino]butanoic acid
• CGP-48933 D9
• Valsartan d9
• [2H9]-Valsartan
• L-Valine,N-(1-oxopentyl-2,2,3,3,4,4,5,5,5-d9)-N-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]
• Valsartan-d
• F85136
• ARD10065D9
• AS-6023
• J-002216
• Valsartan-d9
• DA-78823
• L-Valine, N-(1-oxopentyl-d9)-N-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]Methyl]-
• DTXSID30648813
• AKOS037645334
• AKOS040740518
• N-(~2~H_9_)Pentanoyl-N-{[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl}-L-valine
• Valsartan D9
• HY-18204S
• 1ST10065D9
• 1089736-73-1

• MDL： MFCD08063540
• InChIKey： ACWBQPMHZXGDFX-KDDXQTGLSA-N
• Inchi： InChI=1S/C24H29N5O3/c1-4-5-10-21(30)29(22(16(2)3)24(31)32)15-17-11-13-18(14-12-17)19-8-6-7-9-20(19)23-25-27-28-26-23/h6-9,11-14,16,22H,4-5,10,15H2,1-3H3,(H,31,32)(H,25,26,27,28)/t22-/m0/s1/i1D3,4D2,5D2,10D2
• SMILES： CC(C)[C@@H](C(O)=O)N(C(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O)CC(C=C1)=CC=C1C2=CC=CC=C2C3=NN=NN3

Computed Properties

• Exact Mass: 444.283531g/mol
• Surface Charge: 0
• XLogP3: 4.4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 10
• Monoisotopic Mass: 444.283531g/mol
• Monoisotopic Mass: 444.283531g/mol
• Topological Polar Surface Area: 112Ų
• Heavy Atom Count: 32
• Complexity: 608
• Isotope Atom Count: 9
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 4.16170
• PSA: 112.07000